Cas no 898791-21-4 (Cyclobutyl 3,4-dichlorophenyl ketone)

• Product Name: Cyclobutyl 3,4-dichlorophenyl ketone
• CAS No: 898791-21-4
• MF: C₁₁H₁₀Cl₂O
• MW: 229.102501392365
• MDL: MFCD03841285
• CID: 875650
• PubChem ID: 24724150
• Update Time: 2025-05-22

Cyclobutyl 3,4-dichlorophenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclobutyl-(3,4-dichlorophenyl)methanone
• Cyclobutyl 3,4-dichlorophenyl ketone
• Cyclobutyl(3,4-dichlorophenyl)methanone
• CYCLOBUTYL3,4-DICHLOROPHENYLKETONE
• AKOS009377130
• MFCD03841285
• DTXSID40642549
• 898791-21-4

• MDL： MFCD03841285
• Inchi： 1S/C11H10Cl2O/c12-9-5-4-8(6-10(9)13)11(14)7-2-1-3-7/h4-7H,1-3H2
• InChI Key： IWXVLJAVZHYAAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1CCC1)=O)Cl

Computed Properties

• Exact Mass: 228.01100
• Monoisotopic Mass: 228.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.97620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclobutyl 3,4-dichlorophenyl ketone

Cyclobutyl 3,4-Dichlorophenyl Ketone: A Comprehensive Overview

Cyclobutyl 3,4-dichlorophenyl ketone (CAS No. 898791-21-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a cyclobutyl group with a dichlorophenyl ketone moiety. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of Cyclobutyl 3,4-dichlorophenyl ketone involves a series of carefully designed reactions. One of the most efficient methods reported in recent studies involves the coupling of cyclobutyl bromide with 3,4-dichlorophenol under palladium-catalyzed conditions. This approach not only ensures high yields but also minimizes the formation of by-products. The use of palladium catalysts has been a focal point in recent research, as it enables the formation of stable carbon-carbon bonds under mild reaction conditions.

One of the most promising applications of Cyclobutyl 3,4-dichlorophenyl ketone lies in its potential as a building block for drug discovery. Recent studies have highlighted its role in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. For instance, researchers have successfully incorporated this compound into scaffolds that exhibit selective inhibition against certain enzymes involved in inflammatory pathways. These findings underscore its importance in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, Cyclobutyl 3,4-dichlorophenyl ketone has also found utility in the field of materials science. Its rigid structure and ability to form strong intermolecular interactions make it an ideal candidate for use in the synthesis of advanced polymers and liquid crystals. Recent advancements in polymer chemistry have demonstrated how this compound can be used to create materials with enhanced mechanical and thermal stability.

The environmental impact and safety profile of Cyclobutyl 3,4-dichlorophenyl ketone are critical considerations for its widespread use. Studies conducted under environmentally relevant conditions have shown that this compound exhibits moderate biodegradability. However, further research is needed to fully understand its long-term effects on ecosystems. Regulatory bodies are increasingly emphasizing the importance of green chemistry principles in the synthesis and application of such compounds to minimize their environmental footprint.

From a synthetic perspective, Cyclobutyl 3,4-dichlorophenyl ketone serves as a valuable precursor for constructing complex molecular architectures. Its ability to undergo various functional group transformations makes it an indispensable tool in modern organic synthesis. For example, recent reports have highlighted its use in Suzuki-Miyaura couplings, which are widely employed for constructing biaryl compounds with diverse applications.

In conclusion, Cyclobutyl 3,4-dichlorophenyl ketone (CAS No. 898791-21-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable asset in both academic and industrial settings. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more prominent role in the advancement of science and technology.